Cas no 2228658-19-1 (tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate
• CAS No: 2228658-19-1
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 6593154
• PubChem ID: 165879894
• Update Time: 2025-10-28

tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(6-methoxynaphthalen-2-yl)propyl]carbamate
• 2228658-19-1
• EN300-1876084

• Inchi： 1S/C19H26N2O3/c1-19(2,3)24-18(22)21-12-16(11-20)14-5-6-15-10-17(23-4)8-7-13(15)9-14/h5-10,16H,11-12,20H2,1-4H3,(H,21,22)
• InChI Key： KHHBQTKANJRUKF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC2C=C(C=CC=2C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate

tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate (CAS No. 2228658-19-1): A Comprehensive Overview

tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate (CAS No. 2228658-19-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a methoxynaphthalene moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group in the compound provides steric protection and enhances the overall stability of the molecule. This is particularly important in pharmaceutical applications where the compound may be exposed to various environmental conditions. The amino group, on the other hand, offers a reactive site for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. The 6-methoxynaphthalen-2-yl moiety imparts additional aromatic character and electronic properties, which can influence the compound's interactions with biological targets.

Recent research has focused on the potential therapeutic applications of tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate. Studies have shown that this compound exhibits promising activity as a modulator of specific receptors and enzymes involved in various disease pathways. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain inflammatory mediators. Additionally, preliminary studies suggest that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative disorders.

In the context of drug discovery, tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate serves as a valuable starting point for the development of novel therapeutics. Its structural flexibility allows for the introduction of various functional groups that can optimize its pharmacological properties, such as potency, selectivity, and bioavailability. This makes it an attractive candidate for high-throughput screening and structure-based drug design approaches.

Beyond pharmaceutical applications, tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a building block for supramolecular assemblies, which have applications in areas such as sensors, catalysts, and electronic devices.

The synthesis of tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of amino acids with naphthol derivatives followed by protection and deprotection steps to introduce the tert-butyl carbamate functionality. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

From a safety perspective, tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used following standard laboratory safety protocols to minimize risks associated with exposure or improper handling.

In conclusion, tert-butyl N-3-amino-2-(6-methoxynaphthalen-2-yl)propylcarbamate (CAS No. 2228658-19-1) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and chemical properties make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.